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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Yellow 44, also known as Direct Fast Yellow GC and Sirius Yellow GC, is a versatile

diazo dye with applications in biological staining.[1][2] Its ability to interact with various

biomolecules makes it a potential tool for their visualization and tracking within cellular and

tissue contexts. These application notes provide detailed protocols for the experimental use of

Direct Yellow 44 in tracking proteins, lipids, and nucleic acids, acknowledging that these are

generalized methods that may require optimization for specific experimental systems. Direct
Yellow 44 is a water-soluble dye, which facilitates its use in aqueous biological buffers.[3]

Physicochemical Properties and Spectral Data
A summary of the key properties of Direct Yellow 44 is provided in the table below. The

absorbance maximum is in the near-UV range, suggesting that excitation sources in this range

would be most effective for fluorescence microscopy.
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Property Value Reference

Synonyms
Direct Fast Yellow GC, Sirius

Yellow GC
[2]

C.I. Name Direct Yellow 44 [3]

C.I. Number 29000

CAS Number 8005-52-5 [2]

Molecular Formula C₂₇H₂₀N₆Na₂O₈S [2]

Molecular Weight 634.53 g/mol [2]

Absorbance Maximum (in

water)
390 - 398 nm

Solubility Soluble in water [3]

Section 1: Tracking Intracellular Proteins
Direct dyes can be utilized to stain proteins in fixed cells and tissues, as well as for visualizing

protein bands in gel electrophoresis. The following protocols provide a starting point for these

applications.

Application Note: Staining of Intracellular Proteins in
Cultured Cells
This protocol outlines a general procedure for staining intracellular proteins in fixed cultured

cells using Direct Yellow 44 for fluorescence microscopy.

Experimental Workflow: Intracellular Protein Staining
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Cell Preparation Staining Procedure Imaging

Seed cells on coverslips Culture cells to desired confluency Fix cells with 4% Paraformaldehyde Permeabilize with 0.1% Triton X-100 Incubate with Direct Yellow 44 solution Wash with PBS Mount coverslips Image with fluorescence microscope

Cell Preparation Staining Procedure Imaging

Seed cells in imaging dish Culture cells and induce lipid droplet formation (optional) Incubate with Direct Yellow 44 in media Wash with fresh media Image with fluorescence microscope

Cell Preparation Staining Procedure Imaging

Seed cells on coverslips Culture cells to desired confluency Fix cells with 4% Paraformaldehyde Permeabilize with 0.1% Triton X-100 Incubate with Direct Yellow 44 solution Wash with PBS Mount coverslips Image with fluorescence microscope

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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